1-benzyl-4-methoxy-1H-pyrazole
Overview
Description
1-Benzyl-4-methoxy-1H-pyrazole (1B4MP) is a heterocyclic compound that belongs to the pyrazole family. It is a structural isomer of 4-benzyl-1-methoxy-1H-pyrazole (4B1MP), and is widely used in the scientific community for its various applications. 1B4MP is a versatile compound that can be used as a reagent, a catalyst, and a ligand in various synthetic processes. It is also used in the study of biochemical and physiological effects, and has been studied in various laboratory experiments.
Mechanism of Action
The mechanism of action of 1-benzyl-4-methoxy-1H-pyrazole is not yet fully understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are responsible for the metabolism of drugs in the body, and by inhibiting them, this compound may be able to reduce the rate at which drugs are metabolized. In addition, this compound may also act as an agonist of certain receptors, such as the GABA receptor.
Biochemical and Physiological Effects
This compound has been studied in laboratory experiments to investigate its effects on various biochemical and physiological processes. In animal studies, this compound has been shown to reduce inflammation, reduce blood sugar levels, and reduce cholesterol levels. In addition, this compound has been shown to have anti-cancer properties, and to inhibit the growth of certain tumor cells. It has also been studied for its potential to reduce the toxicity of certain drugs, and to reduce the side effects associated with them.
Advantages and Limitations for Lab Experiments
1-benzyl-4-methoxy-1H-pyrazole has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and is easy to synthesize. It is also a versatile compound, with a wide range of applications in the scientific community. However, there are also some limitations to its use in laboratory experiments. It is a relatively unstable compound, and its effects may vary depending on the conditions under which it is used. In addition, the mechanism of action of this compound is not yet fully understood, and further research is needed to fully understand its effects.
Future Directions
1-benzyl-4-methoxy-1H-pyrazole has a wide range of potential applications in the scientific community, and there are many possible future directions for its use. These include further study of its effects on biochemical and physiological processes, as well as its potential to reduce the toxicity of certain drugs. In addition, further research is needed to fully understand the mechanism of action of this compound, and to determine its potential as an inhibitor of certain enzymes. Other potential future directions include the study of its potential as an agonist of certain receptors, and its potential to reduce inflammation and other symptoms associated with diseases.
Synthesis Methods
1-benzyl-4-methoxy-1H-pyrazole can be synthesized in a variety of ways depending on the desired product. One of the most common methods of synthesis is through the reaction of benzyl bromide and 4-methoxy-1H-pyrazole-3-carboxylic acid. This reaction is typically conducted in the presence of a base such as potassium carbonate, and yields this compound as the final product. Other methods of synthesis include the reaction of benzyl alcohol and 4-methoxy-1H-pyrazole-3-carboxylic acid in the presence of an acid such as hydrochloric acid, and the reaction of benzyl bromide and 4-methoxy-1H-pyrazole-3-carboxylic acid chloride.
Scientific Research Applications
1-benzyl-4-methoxy-1H-pyrazole has been used in a variety of scientific research applications, including the study of biochemical and physiological effects. It has been studied in laboratory experiments to investigate its effects on various biological processes. It has also been used as a reagent in organic synthesis, as a catalyst in the preparation of polymers, and as a ligand in coordination chemistry. In addition, this compound has been used in the study of drug metabolism, and has been studied as a potential inhibitor of certain enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-4-methoxy-1H-pyrazole involves the reaction of benzylhydrazine with 4-methoxyacetylacetone followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Benzylhydrazine", "4-Methoxyacetylacetone", "Sodium ethoxide", "Ethanol", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Benzylhydrazine is reacted with 4-methoxyacetylacetone in ethanol in the presence of sodium ethoxide to form the intermediate 1-benzyl-4-methoxy-2-(4-methoxy-1-oxobutyl)hydrazine.", "Step 2: The intermediate is cyclized by heating with hydrochloric acid to form 1-benzyl-4-methoxy-1H-pyrazole.", "Step 3: The product is purified by neutralizing with sodium hydroxide and extracting with water." ] } | |
CAS RN |
1218994-43-4 |
Molecular Formula |
C11H12N2O |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
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